Cas no 2103630-12-0 (2-(3-Hydroxy-8-azabicyclo3.2.1oct-3-yl)methyl-6-methylpyridazin-3(2H)-one dihydrochloride)

• Product Name: 2-(3-Hydroxy-8-azabicyclo3.2.1oct-3-yl)methyl-6-methylpyridazin-3(2H)-one dihydrochloride
• CAS No: 2103630-12-0
• MF: C₁₃H₂₁Cl₂N₃O₂
• MW: 322.230741262436
• MDL: MFCD29035009
• CID: 4784335
• Update Time: 2026-02-27

2-(3-Hydroxy-8-azabicyclo3.2.1oct-3-yl)methyl-6-methylpyridazin-3(2H)-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Hydroxy-8-azabicyclo[3.2.1]oct-3-yl)methyl]-6-methylpyridazin-3(2H)-one dihydrochloride
• 2-(3-Hydroxy-8-azabicyclo3.2.1oct-3-yl)methyl-6-methylpyridazin-3(2H)-one dihydrochloride

• MDL： MFCD29035009
• Inchi： 1S/C13H19N3O2.2ClH/c1-9-2-5-12(17)16(15-9)8-13(18)6-10-3-4-11(7-13)14-10;;/h2,5,10-11,14,18H,3-4,6-8H2,1H3;2*1H
• InChI Key： OWPWUNPLUIEOLZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1(CN2C(C=CC(C)=N2)=O)CC2CCC(C1)N2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 418
• Topological Polar Surface Area: 64.9

Additional information on 2-(3-Hydroxy-8-azabicyclo3.2.1oct-3-yl)methyl-6-methylpyridazin-3(2H)-one dihydrochloride

Introduction to 2-(3-Hydroxy-8-azabicyclo3.2.1oct-3-yl)methyl-6-methylpyridazin-3(2H)-one dihydrochloride (CAS No. 2103630-12-0)

The compound 2-(3-Hydroxy-8-azabicyclo3.2.1oct-3-yl)methyl-6-methylpyridazin-3(2H)-one dihydrochloride, identified by its CAS number 2103630-12-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate bicyclic structure and functionalized pyridazine core, has garnered considerable attention due to its potential therapeutic applications. The presence of a hydroxyl group and a nitrogen-containing bicyclic system suggests unique interactions with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the search for effective treatments for various diseases. The pyridazine scaffold, known for its versatility and biological activity, has been extensively studied. The incorporation of a bicyclo[3.2.1]octane moiety into this framework introduces additional complexity, which may enhance binding affinity and selectivity towards specific enzymes or receptors. This structural motif is particularly intriguing because it combines the rigidity of the bicyclic system with the flexibility of the pyridazine ring, allowing for multiple conformational adjustments that could optimize pharmacokinetic properties.

The dihydrochloride salt form of this compound is noteworthy as it enhances solubility and stability, which are critical factors in drug formulation and delivery. The hydrochloride salt is commonly employed in pharmaceuticals to improve bioavailability and shelf life. The structural features of this compound, including the hydroxyl group at the 3-position of the bicyclic system and the methyl group at the 6-position of the pyridazine ring, are strategically positioned to interact with biological targets through hydrogen bonding, hydrophobic interactions, or other non-covalent forces.

Recent studies have highlighted the importance of bicyclic structures in drug design due to their ability to mimic natural substrates and exhibit high binding affinity. The 8-azabicyclo[3.2.1]octane core in this compound is particularly interesting because it shares structural similarities with several bioactive natural products. This similarity may facilitate interactions with enzymes or receptors involved in critical metabolic pathways, potentially leading to therapeutic effects. For instance, compounds with similar scaffolds have been investigated for their roles in modulating inflammatory responses, pain signaling, and neurodegenerative diseases.

The pyridazinone moiety is another key feature that contributes to the biological activity of this compound. Pyridazinones are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of a methyl group at the 6-position of the pyridazine ring may further modulate these properties by altering electronic distributions and steric hindrance around the nitrogen atoms. This modification can fine-tune interactions with biological targets, potentially enhancing efficacy while minimizing side effects.

From a synthetic chemistry perspective, the preparation of 2-(3-Hydroxy-8-azabicyclo3.2.1oct-3-yl)methyl-6-methylpyridazin-3(2H)-one dihydrochloride presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it feasible to construct such intricate molecules with high precision. Techniques such as transition-metal-catalyzed cyclizations and cross-coupling reactions have been instrumental in assembling the key structural elements of this compound. These methods allow chemists to introduce functional groups at specific positions with high regioselectivity, ensuring that the final product retains its intended biological activity.

The potential therapeutic applications of this compound are vast and warrant further exploration. Preliminary computational studies suggest that it may interact with enzymes involved in metabolic pathways relevant to cancer progression, neurodegeneration, and infectious diseases. The hydroxyl group, in particular, is a key pharmacophore that could engage in hydrogen bonding with polar residues in protein targets, thereby modulating enzyme activity or receptor binding affinity. Additionally, the bicyclo[3.2.1]octane scaffold may provide steric constraints that enhance binding specificity.

In conclusion,2-(3-Hydroxy-8-azabicyclo3.2.1oct-3-yl)methyl-6-methylpyridazin-3(2H)-one dihydrochloride (CAS No. 2103630-12-0) represents a promising lead compound for further pharmacological investigation. Its unique structural features combine a nitrogen-containing bicyclic system with a functionalized pyridazine core, offering potential advantages in terms of binding affinity and selectivity towards biological targets. As research in heterocyclic chemistry continues to evolve,this compound holds significant promise for addressing unmet medical needs across various therapeutic areas.